Cas no 596125-23-4 (1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]-)

• Product Name: 1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]-
• CAS No: 596125-23-4
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 1615687
• Update Time: 2024-09-12

1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]-

• Inchi： 1S/C18H14N2O4/c21-18(13-6-7-16-17(8-13)23-11-22-16)19-10-14-9-15(20-24-14)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,21)
• InChI Key： FFRPSVSLONIYCF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCC3ON=C(C4=CC=CC=C4)C=3)=O)C=C2OC1

Computed Properties

• Exact Mass: 322.09542

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 542.8±50.0 °C(Predicted)
• PSA: 73.59
• pka: 12.98±0.20(Predicted)